Cas no 1174580-10-9 (3H-1,2,4-Triazole-3-thione, 4-ethyl-2,4-dihydro-5-(3-thienyl)-)

• Product Name: 3H-1,2,4-Triazole-3-thione, 4-ethyl-2,4-dihydro-5-(3-thienyl)-
• CAS No: 1174580-10-9
• MF: C₈H₉N₃S₂
• MW: 211.307158231735
• CID: 6510304
• Update Time: 2025-07-19

3H-1,2,4-Triazole-3-thione, 4-ethyl-2,4-dihydro-5-(3-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione, 4-ethyl-2,4-dihydro-5-(3-thienyl)-

• Inchi： 1S/C8H9N3S2/c1-2-11-7(9-10-8(11)12)6-3-4-13-5-6/h3-5H,2H2,1H3,(H,10,12)
• InChI Key： WXKKAFYUHFNEOS-UHFFFAOYSA-N
• SMILES： N1=C(C2C=CSC=2)N(CC)C(=S)N1

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 293.6±32.0 °C(Predicted)
• pka: 8.35±0.20(Predicted)

Additional information on 3H-1,2,4-Triazole-3-thione, 4-ethyl-2,4-dihydro-5-(3-thienyl)-

Professional Introduction to 3H-1,2,4-Triazole-3-thione, 4-ethyl-2,4-dihydro-5-(3-thienyl)- (CAS No. 1174580-10-9)

The compound 3H-1,2,4-Triazole-3-thione, 4-ethyl-2,4-dihydro-5-(3-thienyl)-, identified by its CAS number 1174580-10-9, represents a significant advancement in the field of medicinal chemistry. This heterocyclic compound belongs to the triazole-thione class, a structural motif renowned for its broad spectrum of biological activities. The integration of a thiazole ring with a triazole core enhances its pharmacological potential, making it a subject of intense interest in drug discovery and development.

Structurally, the molecule features a 5-(3-thienyl) substituent attached to the dihydro triazole backbone, which is further modified by an ethyl group at the 4-position and a thione moiety at the 3-position. This unique configuration imparts distinct electronic and steric properties that influence its interactions with biological targets. The presence of the thiazole ring not only contributes to the compound's stability but also facilitates hydrogen bonding and metal chelation, which are critical for its biological efficacy.

In recent years, there has been growing interest in exploring the therapeutic applications of triazole-thione derivatives. These compounds have demonstrated promising activities against various pathogens and diseases due to their ability to disrupt essential biological processes. For instance, studies have highlighted their potential in inhibiting bacterial enzymes and viral proteases, making them candidates for novel antimicrobial and antiviral agents.

The 5-(3-thienyl) substituent in 3H-1,2,4-Triazole-3-thione, 4-ethyl-2,4-dihydro-5-(3-thienyl)- plays a crucial role in modulating its pharmacokinetic properties. Thiophene derivatives are known for their ability to enhance bioavailability and metabolic stability, which are essential factors for drug development. Additionally, the thione group at the 3-position can undergo redox reactions, allowing the compound to interact dynamically with biological systems.

Recent research has also explored the role of this compound in addressing inflammation and oxidative stress. The triazole-thione scaffold has been shown to modulate inflammatory pathways by inhibiting key enzymes such as COX and LOX. Furthermore, its ability to scavenge reactive oxygen species makes it a promising candidate for antioxidant therapies. These findings align with current trends in drug discovery aimed at developing multifunctional agents that can address multiple pathological processes simultaneously.

The synthesis of 3H-1,2,4-Triazole-3-thione, 4-ethyl-2,4-dihydro-5-(3-thienyl)- involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the triazole core. Additionally, protecting group strategies have been utilized to ensure regioselective functionalization of the molecule.

In vitro studies have provided valuable insights into the biological activity of this compound. Preliminary experiments indicate that it exhibits significant inhibitory effects on certain enzymes associated with cancer cell proliferation. The ethyl group at the 4-position appears to enhance binding affinity by improving hydrophobic interactions with target proteins. Further investigation is warranted to elucidate detailed mechanisms of action.

The potential therapeutic applications of 3H-1,2,4-Triazole-3-thione, 4-ethyl-2,4-dihydro-5-(3-thienyl)- extend beyond oncology. Its structural features suggest utility in treating neurological disorders where modulation of neurotransmitter systems is required. Additionally, its ability to interact with metal ions makes it a candidate for chelation therapy in metal poisoning scenarios.

As research progresses, computational modeling and high-throughput screening techniques are being leveraged to identify optimized derivatives of this compound. These approaches allow for rapid assessment of structural modifications and their impact on biological activity. The integration of machine learning algorithms has further accelerated this process by predicting novel analogs with enhanced properties.

The safety profile of 3H-1,2,4-Triazole-3-thione, 4-ethyl-2,4-dihydro-5-(3-thienyl)- is under active investigation. Preliminary toxicity studies suggest that it exhibits moderate solubility in water and organic solvents alike), which could influence its formulation as an oral or injectable drug. Pharmacokinetic studies are being conducted to evaluate absorption distribution metabolism excretion (ADME) properties across different species.

In conclusion, 3H-Heterocyclic chemistry continuesto be a fertile ground for discovering novel therapeutic agents,and compounds like 1174580 represent significant progress toward addressing unmet medical needs.* Their unique structural features offer versatile pharmacological profiles that make them valuable tools for both academic research and industrial drug development.* As our understanding*of molecular interactions deepens,*the potential applications*of such compounds*are likely*to expand further,*leading*to innovative treatments*for diverse diseases.*